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Compound of Interest

Compound Name: Calcium perchlorate tetrahydrate

Cat. No.: B1144368 Get Quote

This guide provides essential safety, handling, and disposal protocols for Calcium perchlorate
tetrahydrate, tailored for research and drug development professionals. Adherence to these

procedures is critical due to the compound's hazardous properties.

Calcium perchlorate tetrahydrate (Ca(ClO₄)₂·4H₂O) is a powerful oxidizing agent that can

intensify fires and may cause explosions if heated or brought into contact with combustible

materials.[1][2][3] It is also a skin, eye, and respiratory irritant.[1][4][5]

Hazard Summary
The primary hazards associated with Calcium perchlorate tetrahydrate are categorized by

the Globally Harmonized System (GHS).[1]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Oxidizing solids

(Category 2)
Flame over circle Danger

H272: May intensify

fire; oxidizer.[1][4]

Skin irritation

(Category 2)
Exclamation mark Danger

H315: Causes skin

irritation.[1][4]

Eye irritation

(Category 2A)
Exclamation mark Danger

H319: Causes serious

eye irritation.[1][4]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

Exclamation mark Danger

H335: May cause

respiratory irritation.[1]

[4][6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical to minimize exposure

risk.[2]
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Protection Type Minimum Requirement
Specifications & Best
Practices

Eye/Face Protection Chemical safety goggles

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[1] A face

shield is recommended where

splashing is possible.[7]

Skin Protection Impervious gloves, Lab coat

Handle with impervious gloves

(e.g., nitrile).[1] Wear a lab

coat and other protective

clothing to prevent skin

contact.[2][8] For larger

quantities, a chemically

resistant apron is advised.[7]

Respiratory Protection Work in a well-ventilated area

All work should be conducted

in a certified chemical fume

hood to avoid breathing dust.

[1][4][8] If ventilation is

inadequate, a NIOSH/MSHA-

approved respirator with a

particulate filter is necessary.

[8]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is mandatory for safety.

Experimental Protocol: Step-by-Step Handling
Preparation and Engineering Controls:

Before work begins, ensure an eyewash station and safety shower are readily accessible.

[2][8]

Verify that the chemical fume hood is functioning correctly.
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Remove all combustible and flammable materials (e.g., paper, wood, oils, organic

solvents) from the work area.[2][8]

Keep the container tightly closed until use.[1]

Handling the Chemical:

Use only in a well-ventilated area, preferably a chemical fume hood.[1][4]

Avoid generating dust.[1] If weighing the solid, do so carefully on a tared container within

the fume hood.

Keep away from heat, sparks, open flames, and hot surfaces.[2][4]

Wash hands and face thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[2][4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][8]

The substance is hygroscopic (absorbs moisture from the air).[1]

Store locked up and away from clothing, combustible materials, strong acids, and reducing

agents.[1][8]

Emergency Procedures
Spill Response In the event of a spill, follow these steps:

Evacuate all personnel not wearing protective equipment from the area.[2]

Eliminate all sources of ignition.[2]

Ensure the area is well-ventilated.[1]

Wearing full PPE, collect the spilled material using dry, non-sparking tools.[2][8] Avoid

creating dust.[1]
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Place the collected material into a suitable, labeled, and closed container for disposal.[2][8]

Do not allow the product to enter drains.[1]

Thoroughly wash the spill area after the material has been collected.[2]

First Aid Measures

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If feeling unwell, call a

POISON CENTER or doctor.[1][4]

Skin Contact

Immediately take off all contaminated clothing

and wash it before reuse.[1][4] Wash skin with

plenty of soap and water.[1] If skin irritation

occurs, seek medical advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.

[1][4] If present and easy to do, remove contact

lenses.[1] Continue rinsing. If eye irritation

persists, get immediate medical attention.[4]

Ingestion

Call a physician or poison control center

immediately.[8] Make the victim drink water (two

glasses at most).[1] Do NOT induce vomiting.[8]

Disposal Plan
Dispose of waste and contaminated materials in a designated, sealed container.[1]

All waste must be handled as hazardous and disposed of through an approved waste

disposal plant.[1][8]

It may be necessary to contact your state's Department of Environmental Protection (DEP)

or the regional EPA office for specific disposal recommendations.[2]

Workflow for Handling Calcium Perchlorate Tetrahydrate
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1. Preparation

2. Execution

3. Post-Handling

4. Emergency Response
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(Approved Hazardous Waste)

Emergency Event
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Spill Response First Aid Fire Fighting
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Caption: Logical workflow for the safe handling of Calcium perchlorate tetrahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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